2-(3-nitrophenyl)-4,5-dihydro-1H-imidazole

• CAS: 31659-42-4
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• SMILES: C1CN=C(N1)C2=CC(=CC=C2)[N+](=O)[O-]
• InChI: InChI=1S/C9H9N3O2/c13-12(14)8-3-1-2-7(6-8)9-10-4-5-11-9/h1-3,6H,4-5H2,(H,10,11)
• InChIKey: YSCJJOXSVFNSPY-UHFFFAOYSA-N

Analytical labs developing Imidocarb methods require the unequivocal impurity standard-substituting analogs compromises regulatory compliance. 2-(3-Nitrophenyl)-4,5-dihydro-1H-imidazole is the exact Imidocarb Impurity 2 (meta-nitro regioisomer) mandated for pharmacopeial traceability. Key advantages: • Only the meta-nitro isomer serves as Imidocarb Impurity 2, ensuring valid AMV and QC results. • Proven selectivity as a MAO-B inhibitor (Ki 3.98 μM) vs. MAO-A (>1000 μM) for neurodegenerative disease research. • Reliable supply with full documentation to support cGMP requirements.

2-(3-Nitrophenyl)-4,5-dihydro-1H-imidazole: Core Properties and Analytical Context

2-(3-Nitrophenyl)-4,5-dihydro-1H-imidazole (CAS 31659-42-4) is a synthetic small molecule belonging to the 2-imidazoline class, characterized by a meta-nitrophenyl substituent on a partially saturated imidazole ring [1]. Its molecular formula is C9H9N3O2 with a molecular weight of 191.19 g/mol and a computed XLogP3-AA of 0.7 [1]. The compound is recognized in authoritative databases as an investigative discovery agent and a characterized pharmaceutical impurity reference standard (Imidocarb Impurity 2) [2][3].

• Designated pharmaceutical impurity standard (Imidocarb Impurity 2) for analytical method validation

• Reported MAO-B selective inhibitor for pathway interrogation in neuroscience research models

• [1] PubChem. (2025). Compound Summary for CID 720241, 4,5-dihydro-2-(3-nitrophenyl)-1H-imidazole. View Source
• [2] Therapeutic Target Database (TTD). Drug ID D07YZD: 2-(3-nitrophenyl)-4,5-dihydro-1H-imidazole. View Source
• [3] Axios Research. Imidocarb Impurity 2 (CAS 31659-42-4) Product Datasheet. View Source

2-(3-Nitrophenyl)-4,5-dihydro-1H-imidazole: Meta-Nitro Configuration and Functional Impact

The substitution pattern on the phenyl ring of 2-arylimidazolines is not a trivial structural variation; it is a primary determinant of biological target engagement and selectivity [1]. As demonstrated in comparative enzymatic assays, shifting the nitro group from the para to the meta position fundamentally alters the compound's inhibitory profile against monoamine oxidase (MAO) isoforms, converting a potent but non-selective inhibitor into a highly selective MAO-B inhibitor [1]. This specific regioisomerism also dictates its unique identity as a designated impurity in pharmaceutical analysis, a role that cannot be fulfilled by its para-nitro analog or the unsubstituted phenyl derivative [2]. Therefore, substituting 2-(3-nitrophenyl)-4,5-dihydro-1H-imidazole with a close structural analog will invalidate experimental outcomes in studies focused on MAO-B selectivity or compromise regulatory compliance in imidocarb quality control applications.

Attribute

Target (Meta-Nitro)

Substitute

MAO isoform selectivity

Selective MAO-B inhibitor

Dual MAO-A/B inhibitor; may confound MAO-B studies

Regulatory impurity identity

Designated Imidocarb Impurity 2 reference standard

Not recognized as impurity standard; may compromise traceability

• [1] Sant'Anna, G. da S., et al. (2009). Ultrasound promoted synthesis of 2-imidazolines in water: a greener approach toward monoamine oxidase inhibitors. Bioorg Med Chem Lett, 19(2), 546-549. View Source
• [2] Axios Research. Imidocarb Impurity 2 (CAS 31659-42-4) Product Datasheet. View Source

2-(3-Nitrophenyl)-4,5-dihydro-1H-imidazole: Differentiation from Closest Analogs

MAO-B Selectivity: Meta vs. Para-Nitro Comparison

In a direct head-to-head study, 2-(3-nitrophenyl)-4,5-dihydro-1H-imidazole (Entry 3k) demonstrated a marked selectivity for MAO-B over MAO-A, with a Ki for MAO-A of >1000 µM and a Ki for MAO-B of 3.98 µM. In stark contrast, its para-nitro regioisomer, 2-(4-nitrophenyl)-4,5-dihydro-1H-imidazole (Entry 3j), displayed potent inhibition of both isoforms but with a different selectivity profile: Ki MAO-A = 19.27 µM and Ki MAO-B = 1.49 µM [1]. This shift in the nitro group position from meta to para results in a complete inversion of selectivity, with the meta-isomer acting as a clean MAO-B inhibitor while the para-isomer is a more potent but non-selective dual inhibitor.

MAO-B Selectivity

Head-to-head

Target Ki MAO-B 3.98 µM, MAO-A >1000 µM Comparator Ki MAO-B 1.49 µM, MAO-A 19.27 µM Selectivity index >251 vs 12.9

Enables MAO-B pathway-specific studies

Direct enzymatic assay, reported in one study

Evidence Dimension	Monoamine Oxidase (MAO) Isoform Inhibitory Activity
Target Compound Data	Ki MAO-A: >1000 µM; Ki MAO-B: 3.98 µM
Comparator Or Baseline	2-(4-nitrophenyl)-4,5-dihydro-1H-imidazole (Para-Nitro Isomer): Ki MAO-A: 19.27 µM; Ki MAO-B: 1.49 µM
Quantified Difference	Selectivity Index (MAO-A Ki / MAO-B Ki): Target Compound > 251; Para-Nitro Isomer = 12.9
Conditions	In vitro enzymatic assay using recombinant MAO isoforms.

Why This Matters

This stark difference in selectivity profile dictates the choice of compound for research applications. The meta-nitro isomer is essential for studies requiring specific MAO-B pathway interrogation without confounding MAO-A inhibition, whereas the para-nitro isomer would be unsuitable for this purpose.

• [1] Sant'Anna, G. da S., et al. (2009). Ultrasound promoted synthesis of 2-imidazolines in water: a greener approach toward monoamine oxidase inhibitors. Bioorg Med Chem Lett, 19(2), 546-549. View Source

Imidocarb Impurity 2: Reference Standard Identity

This specific compound is formally characterized and commercially supplied as 'Imidocarb Impurity 2', a reference standard for the active pharmaceutical ingredient (API) Imidocarb [1]. This designation is unique to this regioisomer and its structural identity. In contrast, its para-nitro isomer (CAS 61033-70-3) and the unsubstituted 2-phenyl analog (CAS 936-49-2) are not recognized or supplied as Imidocarb impurity standards.

Impurity Standard Identity

Specification review

Designated Imidocarb Impurity 2 reference standard Comparators not registered as impurity standards

Ensures regulatory method traceability

Vendor-specified; verify with compendial standards

Evidence Dimension	Regulatory and Analytical Application
Target Compound Data	Characterized reference standard for 'Imidocarb Impurity 2', compliant with regulatory guidelines for analytical method development and validation [1].
Comparator Or Baseline	2-(4-nitrophenyl)-4,5-dihydro-1H-imidazole (CAS 61033-70-3) and 2-phenyl-4,5-dihydro-1H-imidazole (CAS 936-49-2)
Quantified Difference	Application-specific utility: Target compound has a defined role in pharmaceutical quality control; comparators do not.
Conditions	Vendor-specified application as a reference standard for use in analytical procedures (e.g., HPLC, method validation) during Imidocarb drug development and manufacturing.

Why This Matters

For analytical chemists and quality control laboratories, procurement of this specific compound is non-negotiable for performing validated, regulatory-compliant assays related to Imidocarb. Substitution with a close analog would invalidate the analytical method and compromise traceability.

• [1] Axios Research. Imidocarb Impurity 2 (CAS 31659-42-4) Product Datasheet. View Source

Hydrophilicity Comparison: Meta-Nitro vs. Unsubstituted Phenyl

The introduction of the meta-nitro group significantly alters the lipophilicity of the 2-imidazoline scaffold. The target compound has a computed XLogP3-AA value of 0.7 [1]. For comparison, the unsubstituted 2-phenyl-4,5-dihydro-1H-imidazole analog has a higher, though not directly quantified in a comparable study, lipophilicity. The presence of the polar nitro group increases aqueous solubility and reduces membrane permeability compared to the parent phenyl compound.

Hydrophilicity Shift

Class-level

Target XLogP3-AA 0.7 Comparator more lipophilic (not quantified)

May affect solubility-permeability research

Computed property; experimental validation recommended

Evidence Dimension	Lipophilicity (Computed Partition Coefficient)
Target Compound Data	XLogP3-AA = 0.7 [1]
Comparator Or Baseline	2-phenyl-4,5-dihydro-1H-imidazole (Unsubstituted analog)
Quantified Difference	Quantified difference not available, but the target compound's XLogP3-AA of 0.7 indicates a more hydrophilic character.
Conditions	Computational prediction via XLogP3 algorithm (PubChem).

Why This Matters

This physicochemical property difference is critical for researchers designing experiments involving aqueous solubility, cell permeability, or pharmacokinetic studies. The target compound is more suitable for applications requiring a more hydrophilic molecule, whereas the unsubstituted analog would be preferred for more lipophilic environments.

• [1] PubChem. (2025). Compound Summary for CID 720241, 4,5-dihydro-2-(3-nitrophenyl)-1H-imidazole. View Source

Application Scenarios for 2-(3-Nitrophenyl)-4,5-dihydro-1H-imidazole

Selective MAO-B Inhibition in Neuroscience Research

This compound is the preferred choice for in vitro studies investigating the role of MAO-B in models of Parkinson's or Alzheimer's disease, as suggested by the original research [1]. Its demonstrated high selectivity for MAO-B over MAO-A (Ki >1000 µM vs. 3.98 µM) allows for clean interrogation of the MAO-B pathway without the confounding effects of MAO-A inhibition, a critical advantage over non-selective analogs like the para-nitro isomer [1].

Analytical Reference Standard for Imidocarb Quality Control

This compound is the unequivocal standard for any analytical laboratory involved in the development, manufacturing, or quality control of the veterinary antiprotozoal drug Imidocarb. It is used for method development, method validation (AMV), and as a reference standard for traceability against pharmacopeial standards (USP or EP) [2]. No other analog can be substituted for this regulated application.

Probe for I2 Imidazoline Binding Site and MAO Interactions

The compound's dual ability to selectively inhibit MAO-B and its inherent imidazoline scaffold makes it a valuable tool for probing the complex relationship between the I2 imidazoline binding site and MAO enzyme function [1]. This is a distinct research application that leverages its specific selectivity profile, which is not shared by its less selective para-nitro isomer.

Medicinal Chemistry: MAO-B Lead Optimization

The meta-nitrophenyl-2-imidazoline serves as a validated starting point for lead optimization programs targeting selective MAO-B inhibition [1]. Its clear selectivity profile and low micromolar potency on MAO-B (Ki = 3.98 µM) provide a strong foundation for structure-activity relationship (SAR) studies aimed at improving potency and drug-like properties, while maintaining the crucial selectivity conferred by the meta-nitro substitution.

Application

Selection Property

Validation Focus

Neuroscience disease-model studies (MAO-B pathway)

Meta-nitro regioisomer selectivity

Confirm MAO-B selectivity over MAO-A in assay systems

Imidocarb impurity profiling and method validation

Designated impurity reference standard (CAS 31659-42-4)

Verify peak identity and regulatory method traceability

I2 imidazoline binding site-MAO interaction studies

Dual imidazoline scaffold and selective MAO-B inhibition

Binding affinity at I2 site alongside MAO-B activity

MAO-B inhibitor SAR and lead optimization

Meta-nitro substitution conferring MAO-B selectivity

Maintain selectivity while verifying potency improvements

• [1] Sant'Anna, G. da S., et al. (2009). Ultrasound promoted synthesis of 2-imidazolines in water: a greener approach toward monoamine oxidase inhibitors. Bioorg Med Chem Lett, 19(2), 546-549. View Source
• [2] Axios Research. Imidocarb Impurity 2 (CAS 31659-42-4) Product Datasheet. View Source